3-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)-N-phenyl-1-benzothiophene-2-carboxamide 1,1-dioxide

• Molecular Formula: C24H17ClN4O4S
• Molecular Weight: 492.9 g/mol
• IUPAC Name: 3-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methylamino]-1,1-dioxo-N-phenyl-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C24H17ClN4O4S/c25-16-12-10-15(11-13-16)23-28-20(33-29-23)14-26-21-18-8-4-5-9-19(18)34(31,32)22(21)24(30)27-17-6-2-1-3-7-17/h1-13,26H,14H2,(H,27,30)
• InChI Key: NWOOZBNFKNOYAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3S2(=O)=O)NCC4=NC(=NO4)C5=CC=C(C=C5)Cl

Description

3-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)-N-phenyl-1-benzothiophene-2-carboxamide 1,1-dioxide is a complex organic compound that features a benzothiophene core, an oxadiazole ring, and a chlorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)-N-phenyl-1-benzothiophene-2-carboxamide 1,1-dioxide typically involves multiple steps:

Formation of the 1,2,4-oxadiazole ring: This can be achieved by reacting a hydrazide with a nitrile oxide under appropriate conditions.

Attachment of the chlorophenyl group:

Synthesis of the benzothiophene core: The benzothiophene core can be synthesized via a cyclization reaction involving a thiophene derivative and a suitable electrophile.

Coupling of the oxadiazole and benzothiophene moieties: This is typically done through a condensation reaction, forming the final compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of automated reactors, continuous flow chemistry, and rigorous purification techniques such as chromatography and recrystallization.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the benzothiophene ring.

Reduction: Reduction reactions can occur at the oxadiazole ring, potentially leading to ring opening.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Products may include sulfoxides or sulfones.

Reduction: Products may include amines or alcohols.

Substitution: Products will vary depending on the nucleophile used.

Scientific Research Applications

Medicinal Chemistry: It may serve as a lead compound for the development of new drugs, particularly those targeting cancer or infectious diseases.

Biological Research: The compound can be used as a probe to study various biological pathways and mechanisms.

Industrial Applications: It may be used in the synthesis of other complex organic molecules or as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The oxadiazole ring and benzothiophene core are known to interact with various biological macromolecules, potentially inhibiting their function or altering their activity. This can lead to therapeutic effects, such as the inhibition of cancer cell proliferation or the suppression of microbial growth.

Comparison with Similar Compounds

Similar Compounds

3-(4-chlorophenyl)-1,2,4-oxadiazole derivatives: These compounds share the oxadiazole ring and chlorophenyl group but lack the benzothiophene core.

N-phenylbenzothiophene-2-carboxamide derivatives: These compounds share the benzothiophene core and carboxamide group but lack the oxadiazole ring.

Uniqueness

The uniqueness of 3-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}amino)-N-phenyl-1-benzothiophene-2-carboxamide 1,1-dioxide lies in its combination of structural features, which may confer unique biological activity and therapeutic potential. The presence of both the oxadiazole ring and benzothiophene core allows for diverse interactions with biological targets, potentially leading to enhanced efficacy and selectivity.